Cas no 1226428-16-5 (N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide)

• Product Name: N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide
• CAS No: 1226428-16-5
• MF: C₁₁H₇N₅O₂S
• MW: 273.270579576492
• CID: 6237811
• PubChem ID: 49670857
• Update Time: 2025-10-16

N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide
• 1226428-16-5
• N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]pyrazine-2-carboxamide
• AKOS024527942
• N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide
• N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide
• F5945-0217

• Inchi： 1S/C11H7N5O2S/c17-9(8-5-12-2-3-13-8)14-11-16-15-10(18-11)7-1-4-19-6-7/h1-6H,(H,14,16,17)
• InChI Key： BGQGRGCYYFLHCM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(NC(C2C=NC=CN=2)=O)O1

Computed Properties

• Exact Mass: 273.03204566g/mol
• Monoisotopic Mass: 273.03204566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Additional information on N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide

N-5-(Thiophen-3-yl)-1,3,4-Oxadiazol-2-ylpyrazine-2-carboxamide: A Promising Compound in Medicinal Chemistry

N-5-(Thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide (CAS No. 1226428-16-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis:

N-5-(Thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide is characterized by its complex heterocyclic framework. The molecule consists of a pyrazine core substituted with a 1,3,4-thiadiazole moiety and a thiophene ring. The presence of these functional groups imparts unique chemical and biological properties to the compound. The synthesis of N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide typically involves multistep reactions, including the formation of the pyrazine core and subsequent functionalization with the thiadiazole and thiophene moieties.

Biological Activities:

The biological activities of N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide have been extensively studied in recent years. One of the most notable findings is its potent antimicrobial activity against a wide range of bacterial strains. Research has shown that this compound exhibits significant antibacterial effects against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. Additionally, studies have demonstrated that N-5-(thiophen-3-yl)-1,3,4-thiadiazolylpyrazine carboxamide possesses antifungal properties, further expanding its potential applications in medicinal chemistry.

Cancer Research:

In the realm of cancer research, N-5-(thiophen-3-yl)-1,3,4-thiadiazolylpyrazine carboxamide has shown promising results as an anticancer agent. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. Specifically, it has been found to target key proteins involved in cell cycle regulation and DNA repair mechanisms. These findings suggest that N-5-(thiophen-3-yl)-1,3,4-thiadiazolylpyrazine carboxamide could be a valuable lead compound for the development of novel anticancer drugs.

Inflammation and Neurodegenerative Diseases: strong>

Beyond its antimicrobial and anticancer properties, N-5-(< strong >thiophen - 3 - yl ) - 1 , 3 , 4 - thiadiazol - 2 - yl pyrazine - 2 - carboxamide has also been investigated for its potential role in treating inflammatory and neurodegenerative diseases . Studies have shown that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines . Additionally , research has indicated that N - 5 - ( thiophen - 3 - yl ) - 1 , 3 , 4 - thiadiazol - 2 - yl pyrazine - 2 - carboxamide may have neuroprotective effects , potentially making it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease . p > < p >< strong >Clinical Trials and Future Prospects: strong > p > < p >While N - 5 - ( thiophen - 3 - yl ) - 1 , 3 , 4 - thiadiazol - 2 - yl pyrazine - 2 - carboxamide is still in the early stages of development , several clinical trials are underway to evaluate its safety and efficacy in human subjects . Preliminary results from these trials have been encouraging , with no significant adverse effects reported at therapeutic doses . As research continues to advance , it is anticipated that this compound will play a crucial role in addressing unmet medical needs across various therapeutic areas . p > < p >In conclusion , N - 5 -( thiophen - 3 - yl ) - 1 , 3 , 4 -( oxadiazol - 2 - yl ) pyrazine carboxamide ( CAS No . 1226428 – 16 – 5 ) represents a promising molecule with a wide range of potential applications in medicinal chemistry . Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development . As research progresses , it is likely that this compound will contribute significantly to the advancement of drug discovery and therapeutic innovation . p > article > response >